Cas no 541538-97-0 (N-(3-cyano-4,5-dimethylthiophen-2-yl)-2,2-dimethylpropanamide)

N-(3-cyano-4,5-dimethylthiophen-2-yl)-2,2-dimethylpropanamide is a specialized organic compound featuring a thiophene core substituted with cyano and dimethyl groups, coupled with a sterically hindered 2,2-dimethylpropanamide moiety. This structure imparts unique reactivity and stability, making it valuable in pharmaceutical and agrochemical synthesis. The electron-withdrawing cyano group enhances electrophilic properties, while the bulky tert-butyl-like amide substituent contributes to steric control in reactions. Its well-defined molecular architecture allows for precise functionalization, particularly in heterocyclic chemistry. The compound’s high purity and consistent performance make it a reliable intermediate for research and industrial applications requiring tailored thiophene derivatives.
N-(3-cyano-4,5-dimethylthiophen-2-yl)-2,2-dimethylpropanamide structure
541538-97-0 structure
Product Name:N-(3-cyano-4,5-dimethylthiophen-2-yl)-2,2-dimethylpropanamide
CAS No:541538-97-0
MF:C12H16N2OS
MW:236.333241462708
CID:5476074
Update Time:2025-05-20

N-(3-cyano-4,5-dimethylthiophen-2-yl)-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-cyano-4,5-dimethylthiophen-2-yl)-2,2-dimethylpropanamide
    • Propanamide, N-(3-cyano-4,5-dimethyl-2-thienyl)-2,2-dimethyl-
    • Inchi: 1S/C12H16N2OS/c1-7-8(2)16-10(9(7)6-13)14-11(15)12(3,4)5/h1-5H3,(H,14,15)
    • InChI Key: GHELYCSATGXXTQ-UHFFFAOYSA-N
    • SMILES: C(NC1SC(C)=C(C)C=1C#N)(=O)C(C)(C)C

N-(3-cyano-4,5-dimethylthiophen-2-yl)-2,2-dimethylpropanamide Pricemore >>

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Additional information on N-(3-cyano-4,5-dimethylthiophen-2-yl)-2,2-dimethylpropanamide

Comprehensive Overview of N-(3-cyano-4,5-dimethylthiophen-2-yl)-2,2-dimethylpropanamide (CAS No. 541538-97-0)

N-(3-cyano-4,5-dimethylthiophen-2-yl)-2,2-dimethylpropanamide, with the CAS number 541538-97-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a thiophene ring substituted with cyano and dimethyl groups, linked to a 2,2-dimethylpropanamide moiety. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and crop protection applications.

In recent years, the demand for N-(3-cyano-4,5-dimethylthiophen-2-yl)-2,2-dimethylpropanamide has surged due to its potential role in developing kinase inhibitors and antimicrobial agents. Researchers are actively exploring its utility in targeting enzyme pathways associated with inflammatory diseases and metabolic disorders. The compound's cyano group enhances its binding affinity to biological targets, while the thiophene scaffold contributes to its stability and bioavailability.

From an industrial perspective, CAS 541538-97-0 is often discussed in forums focusing on green chemistry and sustainable synthesis. Innovations in catalytic methods and solvent-free reactions have been applied to its production, aligning with global trends toward eco-friendly manufacturing. This aligns with frequent searches like "sustainable synthesis of thiophene derivatives" or "green chemistry in amide formation," reflecting growing environmental consciousness among chemists.

The compound's spectroscopic properties (e.g., NMR, IR) and chromatographic behavior are well-documented, aiding in quality control during large-scale production. Analytical techniques such as HPLC and LC-MS are commonly employed to ensure purity, a critical factor given its use in high-value pharmaceuticals. These details address frequent queries like "analytical methods for CAS 541538-97-0" or "purity standards for thiophene-based amides."

Beyond pharmaceuticals, N-(3-cyano-4,5-dimethylthiophen-2-yl)-2,2-dimethylpropanamide has potential applications in material science, particularly in designing organic semiconductors. Its electron-withdrawing cyano group and planar thiophene ring make it a candidate for conductive polymers, a topic trending in searches related to "advanced organic electronic materials."

In summary, CAS 541538-97-0 represents a versatile building block in modern chemistry. Its dual relevance in life sciences and advanced materials, coupled with sustainable production methods, positions it as a compound of enduring interest. Future research may uncover further applications, particularly in personalized medicine and renewable energy technologies, areas currently dominating scientific discourse.

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